4-(1,3-dioxoisoindol-2-yl)-N-(6-methylpyridin-2-yl)benzamide

• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)-N-(6-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C21H15N3O3/c1-13-5-4-8-18(22-13)23-19(25)14-9-11-15(12-10-14)24-20(26)16-6-2-3-7-17(16)21(24)27/h2-12H,1H3,(H,22,23,25)
• InChI Key: PILKBQXLQIINRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H15N3O3
• Molecular Weight: 357.4 g/mol
• CAS No.: 674803-48-6

Description

4-(1,3-dioxoisoindol-2-yl)-N-(6-methylpyridin-2-yl)benzamide is a useful research compound. Its molecular formula is C21H15N3O3 and its molecular weight is 357.369. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The compound 4-(1,3-dioxoisoindol-2-yl)-N-(6-methylpyridin-2-yl)benzamide has been synthesized through methods such as [2+3] cycloaddition, demonstrating its applicability in chemical synthesis (Aouine et al., 2011).

Biological Activities

• Antibacterial and Antifungal Properties : Some derivatives of this compound have shown promising antibacterial and antifungal activities, suggesting potential applications in antimicrobial research (Patel & Dhameliya, 2010).
• Anticancer Potential : Novel quinuclidinone derivatives related to this compound have been explored as potential anti-cancer agents, indicating its relevance in oncological research (Soni et al., 2015).

Material Science

• Optically Active Polyamides : Derivatives of this compound have been used in creating optically active polyamides with potential applications in material sciences (Faghihi et al., 2010).

Analytical and Structural Studies

• Crystal Structure and Spectroscopy : The crystal structure and spectroscopy of derivatives of this compound have been studied, aiding in the understanding of its chemical properties (Bülbül et al., 2015).

Antioxidative Potential

• Radical Scavenging Activity : Certain benzamide-dioxoisoindoline derivatives exhibit antioxidative properties, which could be leveraged in studies related to oxidative stress and aging (Milovanović et al., 2020).

Green Chemistry

• Environment-Friendly Synthesis : The compound has been involved in green synthesis approaches, demonstrating its compatibility with sustainable chemical practices (Nimbalkar et al., 2018).